1-[1-(2,5-Dimethylthieno[2,3-d]pyrimidin-4-yl)azetidin-3-yl]pyrrolidin-2-one

• IUPAC Name: 1-[1-(2,5-dimethylthieno[2,3-d]pyrimidin-4-yl)azetidin-3-yl]pyrrolidin-2-one
• InChI: InChI=1S/C15H18N4OS/c1-9-8-21-15-13(9)14(16-10(2)17-15)18-6-11(7-18)19-5-3-4-12(19)20/h8,11H,3-7H2,1-2H3
• InChI Key: ZVMWMZVQMCJCDE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC2=NC(=NC(=C12)N3CC(C3)N4CCCC4=O)C
• Molecular Formula: C15H18N4OS
• Molecular Weight: 302.4 g/mol

Description

1-[1-(2,5-Dimethylthieno[2,3-d]pyrimidin-4-yl)azetidin-3-yl]pyrrolidin-2-one is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.

Mechanism of Action

The mechanism of action of 1-[1-(2,5-Dimethylthieno[2,3-d]pyrimidin-4-yl)azetidin-3-yl]pyrrolidin-2-one is not fully understood. However, it has been reported to inhibit the activity of certain enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the inflammatory response. It has also been reported to induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
1-[1-(2,5-Dimethylthieno[2,3-d]pyrimidin-4-yl)azetidin-3-yl]pyrrolidin-2-one has been reported to exhibit various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro and in vivo. It has also been reported to inhibit the growth of cancer cells and induce apoptosis in vitro and in vivo.

Advantages and Limitations for Lab Experiments

1-[1-(2,5-Dimethylthieno[2,3-d]pyrimidin-4-yl)azetidin-3-yl]pyrrolidin-2-one has several advantages for lab experiments. It is relatively easy to synthesize and has been shown to exhibit potent biological activities. However, it also has some limitations. Its mechanism of action is not fully understood, and its potential side effects and toxicity are not well characterized.

Future Directions

1-[1-(2,5-Dimethylthieno[2,3-d]pyrimidin-4-yl)azetidin-3-yl]pyrrolidin-2-one has several potential future directions for scientific research. It could be further studied for its anti-inflammatory, anti-tumor, and anti-cancer activities. Its potential use as a therapeutic agent for the treatment of neurodegenerative disorders could also be explored. Additionally, its mechanism of action could be further elucidated, and its potential side effects and toxicity could be better characterized.

Synthesis Methods

The synthesis of 1-[1-(2,5-Dimethylthieno[2,3-d]pyrimidin-4-yl)azetidin-3-yl]pyrrolidin-2-one has been reported using various methods. One of the most commonly used methods involves the reaction of 2,5-dimethylthieno[2,3-d]pyrimidine-4-carboxylic acid with 3-azetidinone in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-(dimethylamino)pyridine (DMAP). The resulting intermediate is then treated with pyrrolidine to obtain the final product.

Scientific Research Applications

1-[1-(2,5-Dimethylthieno[2,3-d]pyrimidin-4-yl)azetidin-3-yl]pyrrolidin-2-one has potential applications in various fields of scientific research. It has been reported to exhibit anti-inflammatory, anti-tumor, and anti-cancer activities. It has also been studied for its potential use as a therapeutic agent for the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.